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Compound of Interest

Compound Name: Dimethyl 3-bromophthalate
CAS No.: 58749-33-0
Cat. No.: B1395887
- J

Dimethyl 3-bromophthalate (CAS No. 58749-33-0) is a substituted aromatic dicarboxylate
ester that serves as a valuable intermediate in various fields of organic synthesis.[1] Its utility
extends to the development of pharmaceuticals, agrochemicals, and functional materials such
as fluorescent dyes and specialty polymers.[1] For the medicinal chemist or process
development scientist, a thorough understanding of the fundamental physical properties of
such an intermediate is not merely academic; it is a cornerstone of rational process design,
purification strategy, and quality control.

The melting and boiling points are critical first-line indicators of a compound's identity and
purity. These thermal transition points are exquisitely sensitive to impurities, which typically
depress the melting point and broaden its range.[2] In the context of drug development, where
stringent purity thresholds are mandated, precise and reliable determination of these properties
IS non-negotiable. This guide provides a detailed examination of the melting and boiling points
of Dimethyl 3-bromophthalate, grounded in established literature values and supplemented
with robust, field-proven experimental protocols for their verification.

Core Physical Properties of Dimethyl 3-
bromophthalate

A summary of the key physical properties for Dimethyl 3-bromophthalate provides a
foundational dataset for laboratory and process scale-up considerations.
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Physical Property Value Source
Molecular Formula C10H9BrOa [11[3]
Molecular Weight 273.08 g/mol [1]
Melting Point 81-82 °C [11[3]
Boiling Point 287 °C (Predicted) [11[3]
Density 1.505 g/cm3 (Predicted) [1][3]

Section 1: Melting Point Determination

The melting point of a crystalline solid is the temperature at which it transitions from the solid to
the liquid phase. For a pure substance, this transition occurs over a very narrow temperature
range. The sharpness of the melting point range (typically 0.5-1.0°C for a pure compound) is a
reliable indicator of purity. The presence of even minor soluble impurities disrupts the crystal
lattice, requiring less energy to break the intermolecular forces, which results in a lower and
broader melting range.[2]

Literature Value

The established melting point for Dimethyl 3-bromophthalate is 81-82 °C.[1][3] This value
serves as the benchmark against which experimentally determined values are compared to
assess the purity of a synthesized sample.

Experimental Protocol: Capillary Melting Point
Determination

The capillary method is the most common and reliable technique for determining the melting
point of a solid organic compound. It involves heating a small sample packed into a capillary
tube within a calibrated apparatus that allows for precise temperature control and observation.

Methodology Rationale: This protocol is designed to ensure thermal equilibrium between the
sample, the heating block, and the thermometer, which is critical for accuracy. The choice of a
slow heating rate near the melting point is the most crucial parameter for preventing thermal
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lag, where the thermometer reading would be lower than the actual temperature of the sample.

[41[5]
Step-by-Step Protocol:
e Sample Preparation:

o Place a small amount (10-20 mg) of dry Dimethyl 3-bromophthalate onto a clean, dry
watch glass or piece of weighing paper.

o Crush the sample into a fine powder using a spatula. This ensures uniform packing and
efficient heat transfer within the sample.

o Take a capillary tube (sealed at one end) and press the open end into the powder multiple
times to collect a small amount of the sample.

o Invert the tube and gently tap it on a hard surface to pack the powder into the sealed end.
The final packed sample height should be approximately 2-3 mm. An excessive sample
amount will lead to a broader apparent melting range due to uneven heat transfer.

e Apparatus Setup:

o Insert the packed capillary tube into the sample holder of a melting point apparatus (e.g., a
Mel-Temp or Thiele tube setup).

o Ensure the thermometer or temperature probe is correctly positioned to accurately
measure the temperature of the heating block or bath surrounding the capillary.

o Determination:

o Rapid Initial Heating: Set the apparatus to heat at a medium-to-fast rate (e.g., 10-15 °C
per minute) to quickly approach the expected melting point. This initial rapid determination
helps to establish an approximate melting temperature, saving time.

o Slow Final Heating: Once the temperature is within 15-20 °C of the expected melting point
(81 °C), reduce the heating rate significantly to 1-2 °C per minute.[4] This slow rate is
critical for an accurate reading.
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o Record T1: Observe the sample closely. Record the temperature (T1) at which the first
droplet of liquid becomes visible within the solid matrix.[4]

o Record T2: Continue heating at the slow rate. Record the temperature (T2) at which the
entire sample has completely liquefied and turned into a clear, transparent liquid.[4]

o The experimental melting point is reported as the range Tz - T2.

» Validation and Repetition:
o Allow the apparatus to cool sufficiently.

o A new capillary tube with a fresh sample must be used for each subsequent determination,
as the melted compound may have undergone decomposition or polymorphic changes.[6]

o Perform at least two additional measurements to ensure reproducibility.

Workflow Visualization
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Sample Preparation
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Apparatus Assembly
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Caption: Workflow for Micro Boiling Point Determination.
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Conclusion

The melting point (81-82 °C) and boiling point (287 °C) of Dimethyl 3-bromophthalate are
fundamental physical constants that are indispensable for its identification, purification, and

quality assessment in a research and development setting. The experimental protocols detailed

in this guide provide a robust framework for the empirical validation of these properties.

Adherence to procedural details, particularly the control of heating rates and the use of fresh

samples for repeat measurements, is paramount for obtaining data that is both accurate and

reproducible. This foundational knowledge empowers scientists to handle and utilize this key

synthetic intermediate with confidence and precision.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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